2-{[11-(hydroxymethyl)-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(2-methylphenyl)acetamide

Specification

• CAS No.: 867040-59-3
• Molecular Formula: C28H26N4O4S
• Molecular Weight: 514.6
• IUPAC Name: 2-[[11-(hydroxymethyl)-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• Standard InChI: InChI=1S/C28H26N4O4S/c1-16-6-4-5-7-23(16)30-24(34)15-37-28-22-12-21-19(14-33)13-29-17(2)25(21)36-27(22)31-26(32-28)18-8-10-20(35-3)11-9-18/h4-11,13,33H,12,14-15H2,1-3H3,(H,30,34)
• Standard InChI Key: JAHUWFLMPKOJDR-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=C(C=C5)OC

Introduction

The compound 2-{[11-(hydroxymethyl)-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(2-methylphenyl)acetamide is a complex organic molecule belonging to the class of triazatricyclo compounds. These compounds are known for their unique structural properties and potential biological activities. The compound's structure includes multiple functional groups such as a sulfanyl group and an oxa-triazine structure, which suggest potential biological activity and make it a candidate for further pharmacological studies.

Synthesis

The synthesis of this compound likely involves multi-step organic reactions. The initial steps would focus on constructing the core triazatricyclo structure, followed by the introduction of functional groups such as sulfanyl and acetamide. Specific synthetic routes are not detailed in the available sources, but typical methods for synthesizing similar compounds may include reactions involving commercially available reagents under controlled conditions of temperature, pH, and solvent choice.

Potential Applications

Compounds with similar structures often exhibit biological activities through interactions with enzymes or receptors, leading to therapeutic effects. Further investigation would be necessary to elucidate the exact mechanism for this particular compound. Its unique structure may allow it to serve as a lead compound for developing new therapeutic agents targeting various diseases.

Future Directions

Future research should focus on the synthesis optimization, structural confirmation using techniques like NMR and MS, and biological activity assessment through in vitro and in vivo studies. Additionally, computational models such as molecular docking could provide insights into its potential interactions with biological targets.